![molecular formula C18H17N3O5S B2481592 4-ethoxy-N-[5-(2-methylsulfonylphenyl)-1,3,4-oxadiazol-2-yl]benzamide CAS No. 886924-46-5](/img/structure/B2481592.png)
4-ethoxy-N-[5-(2-methylsulfonylphenyl)-1,3,4-oxadiazol-2-yl]benzamide
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Description
4-ethoxy-N-[5-(2-methylsulfonylphenyl)-1,3,4-oxadiazol-2-yl]benzamide is a useful research compound. Its molecular formula is C18H17N3O5S and its molecular weight is 387.41. The purity is usually 95%.
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Scientific Research Applications
Crystal Structure and Biological Studies
- The derivatives of 4,5-dihydro-1,3,4-oxadiazole-2-thiones, which are structurally similar to the compound , have been studied for their crystal structures, Hirshfeld surfaces, and biological activities. These compounds exhibited significant antibacterial and antioxidant activities (Karanth, Narayana, Sarojini, Kumar, & Byrappa, 2019).
Anticancer Evaluation
- A series of benzamide derivatives, which include structural motifs similar to the compound , were synthesized and evaluated for their anticancer activities. These compounds showed moderate to excellent activity against various cancer cell lines (Ravinaik, Rao, Rao, Ramachandran, & Reddy, 2021).
Antimicrobial Activities
- Novel 4,5-disubstituted-2,4-dihydro-3H-1,2,4-triazol-3-one derivatives, related in structure to the compound , have been synthesized and tested for antimicrobial activities, exhibiting moderate to good effectiveness (Bektaş, Karaali, Sahin, Demirbaş, Karaoglu, & Demirbas, 2007).
Nematocidal Activity
- A series of novel 1,2,4-oxadiazole derivatives, containing a structural component similar to the compound , demonstrated significant nematocidal activities against Bursaphelenchus xylophilus (Liu, Wang, Zhou, & Gan, 2022).
Synthesis and Characterization
- The synthesis and characterization of 1,3,4-oxadiazole derivatives, similar in structure to the compound , have been carried out, providing valuable information about their chemical properties (Salahuddin, Shaharyar, Mazumder, & Ahsan, 2014).
Corrosion Inhibition Properties
- The effect of substitution and temperature on the corrosion inhibition properties of 1,3,4-oxadiazoles for mild steel in sulfuric acid has been studied, which may relate to the compound (Ammal, Prajila, & Joseph, 2018).
Properties
IUPAC Name |
4-ethoxy-N-[5-(2-methylsulfonylphenyl)-1,3,4-oxadiazol-2-yl]benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H17N3O5S/c1-3-25-13-10-8-12(9-11-13)16(22)19-18-21-20-17(26-18)14-6-4-5-7-15(14)27(2,23)24/h4-11H,3H2,1-2H3,(H,19,21,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ASDKEJDJSGVANV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=C(C=C1)C(=O)NC2=NN=C(O2)C3=CC=CC=C3S(=O)(=O)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H17N3O5S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
387.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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